4-Hydroxymethyl-6-propyl-2-oxo-1,2-dihydropyridine

• Molecular Formula: C9H13NO2
• Molecular Weight: 167.20 g/mol
• IUPAC Name: 4-(hydroxymethyl)-6-propyl-1H-pyridin-2-one
• InChI: InChI=1S/C9H13NO2/c1-2-3-8-4-7(6-11)5-9(12)10-8/h4-5,11H,2-3,6H2,1H3,(H,10,12)
• InChI Key: POSROYHPOXSUCN-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=CC(=O)N1)CO

Description

4-Hydroxymethyl-6-propyl-2-oxo-1,2-dihydropyridine is a useful research compound. Its molecular formula is C9H13NO2 and its molecular weight is 167.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

27.8 ml and, after 1 hour at room temperature, a further 27.8 ml of a 1M solution of BH3 in THF are added dropwise at 0° C. to a suspension of 3.0 g (16.6 mmol) of 2-oxo-6-propyl-1,2-dihydroisonicotinic acid and the mixture is stirred for a further hour at room temperature. 66.8 ml of 1N hydrochloric acid and 100 ml of water are added to the now clear solution, and it is stirred at room temperature for 1 hour and extracted three times with 75 ml of ethyl acetate each time. The organic phase is discarded, the aqueous phase is adjusted to a pH of about 7 with satd. NaHCO3 solution and the deposited precipitate is filtered off with suction. The aqueous filtrate is concentrated to dryness in a rotary evaporator and recrystallised from about 80 ml of water together with the first precipitate. 1.28 g (46%) of colourless crystals of m.p. 167° C. are obtained.